Cas no 35012-08-9 (antiquol B)

• Product Name: antiquol B
• CAS No: 35012-08-9
• Molecular Formula: C₃₀H₅₀O
• Molecular Weight: 426.717
• CID: 2081069
• PubChem ID: 14543446

antiquol B Properties

Names and Identifiers

• antiquol B
• Cucurbitadienol
• 10α-cucurbitadienol
• 10α-cucurbita-5,24-dien-3-ol
• 10α-cucurbita-5,24-dien-3β-ol
• 10α-cucurbita-5,24-diene-3β-ol
• Anhydrolitsomentol
• 10alpha-Cucurbita-5,24-dien-3beta-ol
• (3beta,9beta,10alpha)-9-Methyl-19-norlanosta-5,24-dien-3-ol
• DTXSID501317025
• 17-(1,5-Dimethyl-4-hexenyl)-4,4,9,14-tetramethylestr-5-en-3-ol #
• CS-0082174
• Q27131919
• Cucurbita-5,24-dien-3-ol
• FS-7708
• (3S,8R,9R,10S,13R,14S,17R)-4,4,9,13,14-pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• HY-121481
• Cucurbita-5,24-dien-3beta-ol
• (1S,4S)-9beta,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-5,24-dien-1-ol
• CHEBI:62456
• 35012-08-9
• CHEMBL497823
• 19-Norlanosta-5,24-dien-3-ol, 9-methyl-, (3.beta.,9.beta.,10.alpha.)-
• 10alpha-cucurbitadienol
• 10alpha-cucurbita-5,24-diene-3beta-ol
• AKOS040761544
• (1S,4S,9beta)-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-5,24-dien-1-ol
• WSPRAEIJBDUDRX-FBJXRMALSA-N
• C19819
• DA-52161
• cucurbitadienol

• InChIKey： WSPRAEIJBDUDRX-FBJXRMALSA-N
• Inchi： InChI=1S/C30H50O/c1-20(2)10-9-11-21(3)22-16-17-30(8)25-14-12-23-24(13-15-26(31)27(23,4)5)28(25,6)18-19-29(22,30)7/h10,12,21-22,24-26,31H,9,11,13-19H2,1-8H3/t21-,22-,24-,25-,26+,28+,29-,30+/m1/s1
• SMILES： CC(=CCC[C@@H](C)[C@H]1CC[C@@]2(C)[C@@H]3CC=C4[C@@H](CC[C@@H](C4(C)C)O)[C@]3(C)CC[C@]12C)C

Computed Properties

• Exact Mass: 426.38600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 426.386
• Heavy Atom Count: 31
• Complexity: 754
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 8.33500
• PSA: 20.23000
• Solubility: Insuluble (8.1E-7 g/L) (25 ºC),
• Color/Form: Powder
• Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins